Cas no 1049463-29-7 (4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide)

• Product Name: 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide
• CAS No: 1049463-29-7
• MF: C₂₃H₂₉N₇O₂
• MW: 435.522063970566
• CID: 6416238
• PubChem ID: 29340689
• Update Time: 2025-06-03

4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide
• 4-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-N-(2-phenylethyl)piperazine-1-carboxamide
• VU0639074-1
• SR-01000921672-1
• AKOS024503144
• SR-01000921672
• 4-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-N-phenethylpiperazine-1-carboxamide
• F5252-0356
• 1049463-29-7

• Inchi： 1S/C23H29N7O2/c1-2-32-21-10-8-20(9-11-21)30-22(25-26-27-30)18-28-14-16-29(17-15-28)23(31)24-13-12-19-6-4-3-5-7-19/h3-11H,2,12-18H2,1H3,(H,24,31)
• InChI Key： BKJJLEBRXPDWAS-UHFFFAOYSA-N
• SMILES： N1(C(NCCC2=CC=CC=C2)=O)CCN(CC2N(C3=CC=C(OCC)C=C3)N=NN=2)CC1

Computed Properties

• Exact Mass: 435.23827319g/mol
• Monoisotopic Mass: 435.23827319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.4Ų

Additional information on 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide

Introduction to 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide (CAS No. 1049463-29-7)

The compound 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide, identified by its CAS number 1049463-29-7, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of this compound incorporates several key functional groups, including a piperazine moiety, a tetrazole ring, and an ethoxy-substituted phenyl group, which collectively contribute to its unique chemical and biological characteristics.

Recent research in the domain of pharmacological agents has highlighted the importance of piperazine derivatives in the development of drugs targeting central nervous system (CNS) disorders. Piperazine-based compounds are known for their ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the tetrazole ring in 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide further enhances its potential as a pharmacological scaffold. Tetrazole derivatives have been reported to exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention.

The ethoxy-substituted phenyl group in this compound adds another layer of complexity to its pharmacological profile. This substitution pattern is often employed in drug design to improve metabolic stability and binding affinity. Studies have demonstrated that phenyl ethers with ethoxy groups can exhibit significant interactions with biological targets, thereby influencing their pharmacodynamic properties. The combination of these structural elements in 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide suggests a multifaceted mechanism of action that could be exploited for therapeutic purposes.

In the context of contemporary pharmaceutical research, the development of novel compounds with enhanced selectivity and efficacy is paramount. The piperazine core in this molecule is particularly noteworthy, as it has been extensively studied for its role in modulating various neurotransmitter pathways. Recent advances in computational chemistry have enabled the rapid screening of piperazine derivatives for their potential as CNS therapeutics. This compound has emerged as a promising candidate due to its unique structural features and predicted biological activity.

One of the most intriguing aspects of 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide is its potential application in the treatment of neurological disorders. The tetrazole moiety has been implicated in the modulation of ion channels and receptors involved in neuroprotection and synaptic plasticity. For instance, studies have shown that tetrazole derivatives can exhibit antioxidant properties, which may be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The presence of the ethoxy-substituted phenyl group further enhances its neuroprotective potential by facilitating better blood-brain barrier penetration.

The synthesis and characterization of this compound have been meticulously carried out using state-of-the-art methodologies. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure. These analytical methods provide high-resolution data that are essential for understanding the compound's physicochemical properties and interactions with biological targets.

Evaluation of the pharmacokinetic profile is another critical aspect of drug development. Preliminary studies on 4-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging for further development as a potential therapeutic agent. Additionally, computational modeling has been used to predict the binding affinity of this compound to various biological targets, providing insights into its mechanism of action.

The therapeutic potential of this compound extends beyond CNS disorders. Emerging evidence suggests that it may also have applications in treating inflammatory conditions and metabolic diseases. The ability of piperazine derivatives to modulate inflammatory pathways has been well-documented in preclinical studies. By interacting with key enzymes and cytokines involved in inflammation, this compound could potentially reduce oxidative stress and prevent tissue damage.

Furthermore，the tetrazole ring has been associated with anti-inflammatory properties due to its ability to inhibit certain enzymes that play a role in inflammation cascades. This dual mechanism of action—both modulating neurotransmitter systems and reducing inflammation—makes 4-{[1-(4-hydroxyphenyl)-homoallyl]-amino]-benzoic acid a versatile candidate for therapeutic intervention.

Recent advancements in drug delivery systems have also opened new avenues for utilizing this compound effectively. Nanotechnology-based delivery platforms have shown promise in enhancing the bioavailability and targeted delivery of pharmacological agents. By incorporating 4-{[homoallyl-amino]-benzoic acid} into nanocarriers, it may be possible to improve its delivery efficiency and reduce side effects.

In conclusion, CAS No 1049463297 is a structurally complex yet promising compound with significant therapeutic potential。 Its unique combination of functional groups makes it an attractive candidate for further investigation。 Ongoing research aims to elucidate its full pharmacological profile， optimize its chemical properties，and develop effective delivery systems。 These efforts are expected to pave the way for novel treatments targeting neurological， inflammatory， and metabolic diseases。